2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine
Overview
Description
2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine is a chemical compound that belongs to the class of triazine herbicides. It is widely used in agriculture to control weeds and unwanted plants. The compound has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The mechanism of action of 2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine involves the inhibition of photosynthesis in plants. The compound binds to the D1 protein of photosystem II, which leads to the disruption of the electron transport chain and the production of reactive oxygen species. This ultimately results in the death of the plant. In cancer cells, the compound has been found to inhibit the activity of thymidylate synthase, which is an enzyme that is required for DNA synthesis. This leads to the inhibition of cell division and ultimately the death of the cancer cell.
Biochemical and Physiological Effects:
2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine has been found to have several biochemical and physiological effects. In plants, the compound has been shown to inhibit the synthesis of chlorophyll and carotenoids. It has also been found to induce oxidative stress and DNA damage. In cancer cells, the compound has been found to inhibit the activity of thymidylate synthase, which leads to the inhibition of DNA synthesis and cell division.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine in lab experiments is its specificity. The compound has a specific mode of action, which makes it useful for studying the effects of herbicides and cancer drugs. However, the compound also has some limitations. It is toxic to both plants and animals, which makes it difficult to work with. It is also difficult to study the long-term effects of the compound, as it has a relatively short half-life.
Future Directions
There are several future directions for research on 2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine. One area of research is the development of new herbicides and cancer drugs based on the compound. Another area of research is the study of the long-term effects of the compound on plants and animals. Additionally, there is a need for more research on the mechanism of action of the compound, as well as its potential use in other areas of medicine and agriculture.
Scientific Research Applications
2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine has been extensively studied for its use as a herbicide in agriculture. It has also been studied for its potential use in cancer treatment. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
2-chloro-4-(4-chlorophenyl)-6-methylsulfanyl-1,3,5-triazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N3S/c1-16-10-14-8(13-9(12)15-10)6-2-4-7(11)5-3-6/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZSGOZYEXWHHFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC(=N1)C2=CC=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(4-chlorophenyl)-6-(methylthio)-1,3,5-triazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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